Cas no 69127-09-9 ((2R,3S,4S)-2,3-trans-3,4-trans-3,3',4',5',7-pentahydroxy-4-flavan)

69127-09-9 structure
Product name:(2R,3S,4S)-2,3-trans-3,4-trans-3,3',4',5',7-pentahydroxy-4-flavan
(2R,3S,4S)-2,3-trans-3,4-trans-3,3',4',5',7-pentahydroxy-4-flavan Chemical and Physical Properties
Names and Identifiers
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- (2R,3S,4S)-2,3-trans-3,4-trans-3,3',4',5',7-pentahydroxy-4-flavan
- 5'''-Deoxy-(2R,2'R,3'S,4R)-3,3',4',5',7-Pentahydroxyflavan(4→8)-3,3',4',5,5',7-hexahydroxyflavan
- 5'''-Deoxy-(2R,2'R,3'S,4S)-3,3',4',5',7-Pentahydroxyflavan(4→8)-3,3',4',5,5',7-hexahydroxyflavan
- -all-trans-(-)-robinetinidol-(+)-catechin
- robinetinidol-(4alpha,8)-catechin
- [4,8]-all-trans-(-)-robinetinidol-(+)-catechin
- CHEBI:68333
- 69127-09-9
- (2R,2'R,3S,3'S,4S)-2'-(3,4-dihydroxyphenyl)-2-(3,4,5-trihydroxyphenyl)-3,3',4,4'-tetrahydro-2H,2'H-4,8'-bichromene-3,3',5',7,7'-pentol
- (2R,2'R,3S,3'S,4S)-2'-(3,4-Dihydroxyphenyl)-3,3',4,4'-tetrahydro-2-(3,4,5-trihydroxyphenyl)[4,8'-bi-2H-1-benzopyran]-3,3',5',7,7'-pentol
- DTXSID601101702
- Q27136830
- (2R,2a(2)R,3S,3a(2)S,4S)-2a(2)-(3,4-Dihydroxyphenyl)-3,3a(2),4,4a(2)-tetrahydro-2-(3,4,5-trihydroxyphenyl)[4,8a(2)-bi-2H-1-benzopyran]-3,3a(2),5a(2),7,7a(2)-pentol
-
- Inchi: InChI=1S/C30H26O12/c31-13-2-3-14-23(8-13)41-29(12-6-20(36)26(39)21(37)7-12)27(40)24(14)25-19(35)10-17(33)15-9-22(38)28(42-30(15)25)11-1-4-16(32)18(34)5-11/h1-8,10,22,24,27-29,31-40H,9H2/t22-,24-,27-,28+,29+/m0/s1
- InChI Key: XTVOPCAOTUZWHN-NQCZLCCKSA-N
- SMILES: C1C(C(OC2=C1C(=CC(=C2C3C(C(OC4=C3C=CC(=C4)O)C5=CC(=C(C(=C5)O)O)O)O)O)O)C6=CC(=C(C=C6)O)O)O
Computed Properties
- Exact Mass: 578.14242626g/mol
- Monoisotopic Mass: 578.14242626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 42
- Rotatable Bond Count: 3
- Complexity: 913
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 221Ų
(2R,3S,4S)-2,3-trans-3,4-trans-3,3',4',5',7-pentahydroxy-4-flavan Related Literature
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M. Kubus,K. Levin,S. Kroeker,D. Enseling,T. Jüstel,H.-J. Meyer Dalton Trans., 2015,44, 2819-2826
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Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
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Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
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Alcione Roberto Jurelo,Renan Augusto Pontes Ribeiro,Sergio Ricardo de Lazaro,João Frederico Haas Leandro Monteiro Phys. Chem. Chem. Phys., 2018,20, 27011-27018
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Zhentan Lu,Lin Mei,Xinge Zhang,Yanan Wang,Yu Zhao,Chaoxing Li Polym. Chem., 2013,4, 5743-5750
69127-09-9 ((2R,3S,4S)-2,3-trans-3,4-trans-3,3',4',5',7-pentahydroxy-4-flavan) Related Products
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